![molecular formula C21H21N B1683019 Tribenzylamine CAS No. 620-40-6](/img/structure/B1683019.png)
Tribenzylamine
Overview
Description
Tribenzylamine (TBA) is a tertiary amine which can be used as a nitrogen group source for reactions involving C-N bond formation. It can also be used for the synthesis of imine i.e., N-benzylidene benzylamine by aerobic oxidative condensation .
Synthesis Analysis
This compound has been synthesized from triolein, a major component of rapeseed oil. The structures of the synthesized compounds were characterized by FT-IR, 1H NMR, 13C NMR, and mass spectrometry . Another method involves the reaction of benzyl chloride and ammonia .Molecular Structure Analysis
This compound has a molecular formula of C21H21N. Its molecular weight is 287.4 g/mol .Chemical Reactions Analysis
This compound can be used in various chemical reactions. For instance, it can be used as a nitrogen group source for reactions involving C-N bond formation . More details about its chemical reactions can be found in the referenced papers .Physical And Chemical Properties Analysis
This compound has a molecular weight of 287.4 g/mol. Its XLogP3-AA is 4.7, which indicates its lipophilicity . More details about its physical and chemical properties can be found in the referenced safety data sheet .Scientific Research Applications
Extraction and Separation
- Solvent Extraction of Chromium(VI) : Tribenzylamine is recommended as an extracting agent for a simple and selective separation of chromium(VI), proving useful in neutron activation analysis of chromium traces in various materials (Fasolo, Malvano, & Massaglia, 1963).
- Extraction of Metals : Studies indicate the efficacy of this compound in the extraction of various metals such as zinc, cadmium, mercury, and niobium from aqueous solutions (Singh & Tandon, 1976); (Omori & Suzuki, 1962).
Electrochemistry
- Adsorption on Electrodes : this compound demonstrates significant adsorption properties on mercury electrodes, influencing electrochemical reactions in ethanol+water mixtures (Kůta, Pospíšil, & Smoler, 1977).
- Electrochemical Oscillations : In the polarographic deposition of certain metals in acid solution, this compound can induce electrochemical oscillations, highlighting its role in modifying electrode behavior (Jehring & Kuerschner, 1977).
Molecular Synthesis and Characterization
- Synthesis of Multifunctional Pyrazoles : this compound participates in the synthesis of multifunctional pyrazoles, demonstrating inhibition effects on various enzymes, which is significant in pharmacological research (Mamedova et al., 2019).
- Formation of Supramolecular Complexes : this compound forms interesting supramolecular complexes with various metal chlorides, contributing to the study of 3D helical architectures and molecular geometry (Guan et al., 2013).
Material Science
- Polymer Synthesis : this compound has been used in the synthesis of novel compounds from vegetable oil feedstock, relevant for the production of polymers like polyurea and polyamide, showcasing its potential in creating bio-monomers (Yang et al., 2015).
- Self-assembly in Molecular Structures : It is involved in self-assembling processes, forming capsular aggregates and demonstrating self-recognition capabilities, which is crucial in the study of molecular architecture (Alajarín et al., 2010).
Safety and Hazards
Future Directions
The global market for Tribenzylamine is expected to witness significant growth in the coming years. Factors contributing to this growth include increasing demand for pharmaceutical and agrochemical products, the growing need for organic compounds in various industries, and advancements in research and development activities .
Mechanism of Action
Target of Action
Tribenzylamine (TBA) is a tertiary amine It’s structurally similar compound, benzylamine, is known to interact with human proteins such as trypsin-1 and trypsin-2 . These proteins play a crucial role in the digestion of proteins in the human body.
Mode of Action
It can be used as a nitrogen group source for reactions involving c−n bond formation . It can also be used for the synthesis of imine i.e., N−benzylidene benzylamine by aerobic oxidative condensation .
Result of Action
It’s known that tba can be used for the synthesis of imine . This suggests that TBA might have a role in the formation of certain types of organic compounds.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, TBA can undergo debenzylation in the presence of ceric ammonium nitrate (CAN) to form dibenzylamine . This suggests that the presence of certain chemicals in the environment can influence the chemical reactions involving TBA.
properties
IUPAC Name |
N,N-dibenzyl-1-phenylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N/c1-4-10-19(11-5-1)16-22(17-20-12-6-2-7-13-20)18-21-14-8-3-9-15-21/h1-15H,16-18H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXHTZQSKTCCMFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5047031 | |
Record name | Tribenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5047031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS] | |
Record name | Tribenzylamine | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/18139 | |
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CAS RN |
620-40-6 | |
Record name | Tribenzylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=620-40-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tribenzylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000620406 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenemethanamine, N,N-bis(phenylmethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Tribenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5047031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tribenzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.673 | |
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Record name | TRIBENZYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HZ10O1931J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of tribenzylamine?
A1: this compound has the molecular formula C21H21N and a molecular weight of 287.40 g/mol.
Q2: What spectroscopic techniques are commonly used to characterize this compound?
A2: Researchers frequently employ FT-IR, 1H NMR, 13C NMR, and mass spectrometry to characterize the structure of this compound and its derivatives. []
Q3: What is the conformation of this compound in the solid state?
A3: X-ray crystallography studies reveal that this compound adopts a propeller-like conformation in its crystal structure. Three benzene rings surround the central nitrogen atom, their arrangement primarily dictated by steric hindrance. []
Q4: Does this compound exhibit any unusual conformational dynamics in solution?
A4: Yes, variable-temperature 1H NMR experiments and molecular dynamics simulations demonstrate that the phenyl rings in this compound exhibit hindered rotation even at room temperature. This behavior arises from the propeller arrangement of the phenyl rings. []
Q5: How does this compound react with halogens like bromine?
A5: this compound reacts with bromine through a multi-step process involving the formation of a charge-transfer complex, followed by oxidation-reduction and oxidative cleavage reactions. The final products are tribenzylammonium tribromide and N,N-dibenzylbenzylidenaminium tribromide. []
Q6: Can this compound act as a catalyst in organic reactions?
A6: While this compound itself might not possess strong catalytic activity, its metal complexes have shown promise as catalysts. For instance, a dimeric ortho-palladated complex of this compound efficiently catalyzed Hiyama coupling reactions between aryl halides and triethoxy(phenyl)silane under microwave irradiation. []
Q7: Is this compound involved in any C-H activation reactions?
A7: Yes, this compound can participate in C-H activation processes mediated by transition metal complexes. In the presence of tungsten hexachloride (WCl6), this compound undergoes selective C-H activation to yield an iminium salt and an ammonium salt in equal amounts. []
Q8: What are some potential applications of this compound and its derivatives in polymer chemistry?
A8: this compound derivatives, specifically triamine and this compound synthesized from triolein, have potential as bio-based monomers for producing polymers like polyurea and polyamide. []
Q9: Can this compound be incorporated into existing polymers, and if so, what purpose does it serve?
A9: this compound moieties have been successfully copolymerized into poly(ethylene terephthalate) (PET). These incorporated units allow for selective chemical cleavage of the polymer chain upon treatment with hypochlorous acid. This controlled degradation strategy can be used to modify the molecular weight of PET. []
Q10: How does this compound perform as a neutral carrier in ion-selective electrodes (ISEs)?
A10: this compound functions effectively as a neutral carrier in pH-selective electrodes. PVC membrane electrodes incorporating this compound exhibit a Nernstian response to hydrogen ions over a wide pH range, demonstrating good selectivity and fast response times. These electrodes have shown promise for applications in clinical settings, even demonstrating compatibility with human blood samples. [, , , ]
Q11: Are there any specific challenges associated with using this compound in ISEs?
A11: One challenge is optimizing the electrode composition for optimal performance. The choice of solid contact material in this compound-based ISEs significantly impacts their sensitivity, selectivity, and response range. For example, using poly(aniline) as the solid contact resulted in improved Nernstian slopes and wider linear dynamic ranges compared to other materials. []
Q12: Does the structure of the tertiary amine influence its performance as an ionophore in ISEs?
A12: Yes, research comparing this compound with tris(2-phenylethyl)amine and tris(3-phenylpropyl)amine in polypyrrole solid contact pH-selective electrodes revealed that increasing the alkyl chain length between the nitrogen atom and the phenyl group in the ionophore shifted the response range towards a more alkaline pH region. []
Q13: How is this compound typically quantified in various matrices?
A13: While specific analytical methods depend on the matrix and concentration range, techniques like gas chromatography (GC) and high-performance liquid chromatography (HPLC) coupled with appropriate detectors (e.g., mass spectrometry) are suitable for quantifying this compound.
Q14: Has this compound been found in nature?
A15: Yes, this compound was identified as a natural product in Humulus lupulus, commonly known as hops. This discovery marked the first occurrence of this compound in a natural source. []
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